Cas no 2228543-37-9 (2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid)

• Product Name: 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid
• CAS No: 2228543-37-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6358545
• PubChem ID: 165974345
• Update Time: 2025-10-28

2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid
• EN300-1767482
• 2228543-37-9

• Inchi： 1S/C14H16N2O2/c1-11(14(17)18)7-8-12-5-2-3-6-13(12)16-10-4-9-15-16/h2-6,9-11H,7-8H2,1H3,(H,17,18)
• InChI Key： ZVCMQRVXJLABGH-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC=CC=1N1C=CC=N1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid

Comprehensive Overview of 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid (CAS No. 2228543-37-9)

2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid (CAS No. 2228543-37-9) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyrazole moiety linked to a phenyl ring, which is further connected to a butanoic acid chain with a methyl substituent. Its molecular architecture makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

The growing interest in 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid aligns with the broader trend of developing heterocyclic compounds for therapeutic use. Heterocycles like pyrazole derivatives are known for their versatility in medicinal chemistry, often serving as key components in anti-inflammatory, anticancer, and antimicrobial agents. Recent studies highlight the compound's potential in modulating enzyme activity, particularly in pathways related to metabolic disorders and neurodegenerative diseases. This has led to a surge in searches for terms such as "pyrazole-based drug candidates" and "CAS 2228543-37-9 applications," reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid exemplifies the importance of regioselective functionalization. Its synthesis often involves multi-step reactions, including cross-coupling and cyclization techniques, which are frequently discussed in forums and academic papers. The compound's logP and solubility profiles also make it a subject of interest for formulation scientists, particularly in the context of drug delivery systems. These attributes contribute to its rising popularity in queries like "optimizing pyrazole derivative synthesis" and "2228543-37-9 solubility data."

In the agrochemical sector, 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid is being investigated for its potential as a plant growth regulator or pesticide intermediate. The pyrazole ring's ability to disrupt pest physiology while maintaining low environmental toxicity aligns with the industry's shift toward sustainable crop protection. This has sparked searches for "pyrazole agrochemicals 2024" and "CAS 2228543-37-9 mode of action," underscoring its dual utility in life sciences.

Analytical characterization of 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for verifying purity and elucidating its three-dimensional conformation, which directly impacts its biological activity. The compound's crystal structure has been a focal point in computational chemistry studies, with researchers using molecular docking to predict its interactions with proteins. Such details are frequently sought after in queries like "2228543-37-9 spectral data" and "pyrazole crystal structure analysis."

As the scientific community continues to explore 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid, its commercial availability has expanded through specialized chemical suppliers and custom synthesis providers. This accessibility has fueled its adoption in high-throughput screening campaigns, particularly for target identification and hit-to-lead optimization. The compound's structure-activity relationship (SAR) is another hot topic, with researchers correlating its substituent effects with efficacy—a trend reflected in searches for "SAR of pyrazole carboxylic acids."

In conclusion, 2-methyl-4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid (CAS No. 2228543-37-9) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and agrochemical innovation. Its multifaceted applications and robust research appeal ensure its prominence in both academic and industrial settings, making it a compound to watch in the coming years.